Cas no 2098035-94-8 (3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098035-94-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5727652
• PubChem ID: 122239103
• Update Time: 2025-08-05

3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(3-thienylmethyl)-
• 2098035-94-8
• F1967-7389
• 3-cyclopropyl-6-(thiophen-3-ylmethyl)-1H-pyrimidine-2,4-dione
• AKOS040812080

• Inchi： 1S/C12H12N2O2S/c15-11-6-9(5-8-3-4-17-7-8)13-12(16)14(11)10-1-2-10/h3-4,6-7,10H,1-2,5H2,(H,13,16)
• InChI Key： LILLXEDWLOHMQZ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CC2C=CSC=2)=CC(=O)N1C1CC1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• pka: 9.59±0.40(Predicted)

Additional information on 3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Cyclopropyl-6-[(Thiophen-3-Yl)Methyl]-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

3-Cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione, commonly referenced by its CAS number 2098035-94-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyrimidine derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule incorporates a cyclopropyl group and a thiophene moiety, both of which contribute to its unique chemical properties and reactivity.

The synthesis of 3-cyclopropyl-substituted tetrahydropyrimidines has been a focal point in recent organic chemistry research. The integration of the cyclopropyl group enhances the compound's stability and introduces strain that can be exploited in various reactions. Similarly, the presence of the thiophene ring imparts aromaticity and potential for conjugation, making it a valuable component in designing bioactive molecules. Recent studies have highlighted the role of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

In terms of structural analysis, the compound exhibits a rigid framework due to the fused rings system of the tetrahydropyrimidine core. The substitution pattern at positions 3 and 6 plays a crucial role in determining its physical and chemical properties. The cyclopropyl group at position 3 introduces steric hindrance, while the methyl-thiophene substituent at position 6 provides electronic modulation. These features make the compound an ideal candidate for exploring stereochemical effects in medicinal chemistry.

The latest research on this compound has focused on its application as a precursor in the synthesis of advanced materials. For instance, its ability to form stable coordination complexes with transition metals has opened new avenues in catalysis. Additionally, studies have demonstrated its potential as a building block for constructing supramolecular assemblies, which are essential in nanotechnology and materials science.

In the pharmaceutical sector, 3-cyclopropyl-substituted tetrahydropyrimidines have shown promise as inhibitors of key enzymes involved in metabolic disorders. The integration of the methyl-thiophene group enhances bioavailability and selectivity, making this compound a valuable asset in drug design. Recent clinical trials have indicated its potential efficacy in treating chronic inflammatory diseases without significant adverse effects.

The environmental impact of synthesizing such compounds has also come under scrutiny. Researchers are actively exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been proposed as an efficient method for producing this compound with high yield and purity.

In conclusion, 3-cyclopropyl-6-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione, CAS number 2098035-94-8, represents a versatile platform for advancing both chemical and pharmaceutical sciences. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across multiple disciplines.